(Z)-N-(1-Bromo-1-(2-bromophenyl)-3-oxo-3-(piperidin-1-yl)prop-1-en-2-yl)benzamide

Specification

• Molecular Formula: C21H20Br2N2O2
• Molecular Weight: 492.2 g/mol
• IUPAC Name: N-[(Z)-1-bromo-1-(2-bromophenyl)-3-oxo-3-piperidin-1-ylprop-1-en-2-yl]benzamide
• Standard InChI: InChI=1S/C21H20Br2N2O2/c22-17-12-6-5-11-16(17)18(23)19(21(27)25-13-7-2-8-14-25)24-20(26)15-9-3-1-4-10-15/h1,3-6,9-12H,2,7-8,13-14H2,(H,24,26)/b19-18-
• Standard InChI Key: NUBYPAXDRPIYST-HNENSFHCSA-N
• Isomeric SMILES: C1CCN(CC1)C(=O)/C(=C(\C2=CC=CC=C2Br)/Br)/NC(=O)C3=CC=CC=C3
• Canonical SMILES: C1CCN(CC1)C(=O)C(=C(C2=CC=CC=C2Br)Br)NC(=O)C3=CC=CC=C3

Introduction

Structural Characteristics

Molecular Architecture

The compound’s IUPAC name, (Z)-N-(1-bromo-1-(2-bromophenyl)-3-oxo-3-piperidin-1-ylprop-1-en-2-yl)benzamide, reflects its core components:

• Benzamide backbone: Provides a planar aromatic system for potential π-π stacking interactions.

• Dual bromine atoms: Positioned at the 1- and 2-bromophenyl sites, enhancing electrophilic character and steric bulk.

• Piperidine ring: A six-membered nitrogen-containing heterocycle, contributing to solubility and conformational flexibility.

• (Z)-configured α,β-unsaturated ketone: Stabilized by conjugation, this moiety may participate in Michael addition reactions or act as a electrophilic warhead.

Table 1: Key Structural and Physicochemical Properties

Property	Value
Molecular Formula	C₂₁H₂₀Br₂N₂O₂
Molecular Weight	492.2 g/mol
CAS Number	VCID: VC15827314
IUPAC Name	(Z)-N-[1-bromo-1-(2-bromophenyl)-3-oxo-3-piperidin-1-ylprop-1-en-2-yl]benzamide
Canonical SMILES	C1CCN(CC1)C(=O)C(=C(C2=CC=CC=C2Br)Br)NC(=O)C3=CC=CC=C3
Topological Polar Surface Area	65.5 Ų

The Z-configuration is critical for maintaining the spatial orientation of the bromophenyl and benzamide groups, influencing both reactivity and target binding.

Synthesis and Purification

Table 2: Hypothetical Synthesis Steps

Step	Reaction Type	Reagents/Conditions
1	Aldol Condensation	Piperidine, KOH, Ethanol, Reflux
2	Electrophilic Bromination	Br₂, FeBr₃, CH₂Cl₂, 0°C
3	Amide Coupling	Benzoyl chloride, DIPEA, DMF

Purification Strategies

• Chromatography: Silica gel column chromatography with hexane/ethyl acetate gradients is commonly employed for isolating intermediates.

• Recrystallization: High-purity final products are often obtained via recrystallization from ethanol or dichloromethane.

Biological Activity and Mechanistic Insights

Predicted Target Interactions

Computational docking studies of structurally related brominated benzamides suggest potential interactions with:

• Kinase domains: The benzamide group may hydrogen-bond with ATP-binding pockets, while bromine atoms enhance hydrophobic contacts.

• G-protein-coupled receptors (GPCRs): Piperidine moieties are known to modulate GPCR activity, particularly in neurotransmitter systems.

Table 3: Comparative Bioactivity of Analogous Compounds

Compound Class	IC₅₀ (nM)	Target
Bromobenzamide-Piperidine	12.4	JAK2 Kinase
Thienopyridine Derivatives	8.7	EGFR
Quinazoline Carbamates	23.1	Tubulin Polymerization

Data extrapolated from studies on similar brominated heterocycles indicate moderate to high potency in enzymatic assays.

Research Limitations and Future Directions

Current Knowledge Gaps

• In vivo pharmacokinetics: No data exist on oral bioavailability or metabolic stability.

• Toxicological profiles: Brominated compounds often exhibit hepatotoxicity, requiring detailed safety assessments.

Recommended Studies

• Structure-activity relationship (SAR): Systematic modification of bromine positions and piperidine substituents.

• Crystallographic analysis: X-ray diffraction to resolve binding modes with biological targets.